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This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development. It provides in-depth information on the core properties,
synthesis, characterization, and applications of N,N-Dipropylaniline, grounded in established
scientific principles and methodologies.

Executive Summary

N,N-Dipropylaniline is a tertiary amine that serves as a valuable building block and
intermediate in organic synthesis. Its molecular structure, characterized by a phenyl group
attached to a nitrogen atom bearing two propyl substituents, imparts specific physical and
chemical properties that are leveraged in the synthesis of more complex molecules, including
dyes and pharmaceutical compounds. Understanding its fundamental characteristics—
molecular formula, weight, reactivity, and spectroscopic signature—is critical for its effective
and safe utilization in a laboratory setting. This document provides a detailed exploration of
these aspects, complete with validated protocols and safety considerations.

Core Molecular and Physical Properties
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A precise understanding of the foundational properties of a chemical is the bedrock of its
application in research. N,N-Dipropylaniline is identified by the CAS Registry Number 2217-
07-4[1].

Molecular Formula and Weight

The chemical structure of N,N-Dipropylaniline consists of an aniline core where the two amine
hydrogens are replaced by n-propyl groups. This arrangement leads to the following
fundamental properties:

e Molecular Formula: C12H19N[2][3][4]
e Molecular Weight: 177.29 g/mol [2][3][5]
e Monoisotopic Mass: 177.151749610 Da[5]

These values are fundamental for stoichiometric calculations in reaction planning and for
interpretation of mass spectrometry data.

Structural and Physicochemical Data

The physical state and properties of N,N-Dipropylaniline dictate its handling, storage, and use
in various reaction conditions. It is a slightly pale yellow, air-sensitive liquid at room

temperature[3].
Property Value Source
IUPAC Name N,N-dipropylaniline [1][4]15]
SMILES CCCN(CCC)C1=CC=CC=C1 [4][6]

MMFBQHXDINNBMW-
InChiKey [1][4][6]
UHFFFAOYSA-N

Density 0.92 g/mL (Specific Gravity) [31[7]
Boiling Point 242 °C (at 760 mmHgQ) [7]
112 °C (at 11.3 mmHg) [8]

Refractive Index 1.52-1.529 3171
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It is crucial to note its air-sensitive nature, which necessitates storage under an inert
atmosphere (e.g., argon or nitrogen) to prevent oxidation and degradation[3].

Synthesis and Characterization

The synthesis of N,N-Dipropylaniline is typically achieved through the N-alkylation of aniline.
This process provides a reliable route to the tertiary amine, which can then be rigorously
characterized to confirm its identity and purity.

Synthesis Pathway: N-Alkylation of Aniline

A common and illustrative method for preparing N,N-Dipropylaniline is the direct alkylation of
aniline with a propyl halide, such as 1-bromopropane, in the presence of a base. The base is
essential to neutralize the hydrobromic acid byproduct, driving the reaction towards the desired

tertiary amine product.

Reactants Reaction Conditions

( Aniline (CsHsNHz2) ) ( 1'Br°mOF£Zp:;5i5§|';;([:S';ZCHZBr) ) (Base (e.q., KZCO3)) Solvent (e.g., Acetonitrile) Heat (Reflux)
T

Produgts
A

A\

N,N-Dipropylaniline (Salt Byproduct (e.g., KBr)) ( H20 / BH* )

Click to download full resolution via product page

Caption: Synthesis of N,N-Dipropylaniline via N-Alkylation.

Step-by-Step Synthesis Protocol
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This protocol is a self-validating workflow, incorporating in-process checks to ensure reaction
completion and product purity.

Reactor Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.
Charge the flask with aniline (1.0 eq.), anhydrous potassium carbonate (2.5 eq.), and
acetonitrile.

Reagent Addition: Add 1-bromopropane (2.2 eqg.) to the stirring mixture. The slight excess of
the alkylating agent ensures complete conversion of the aniline.

Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 12-24
hours. The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC) or Gas Chromatography (GC) to confirm the disappearance of the aniline starting
material.

Workup: After cooling to room temperature, filter the solid potassium salts. Concentrate the
filtrate under reduced pressure to remove the solvent.

Extraction: Redissolve the residue in a nonpolar organic solvent (e.g., ethyl acetate) and
wash with water and brine to remove any remaining inorganic impurities. Dry the organic
layer over anhydrous sodium sulfate.

Purification: Concentrate the dried organic layer in vacuo. The resulting crude oil is then
purified by vacuum distillation to yield N,N-Dipropylaniline as a pale yellow liquid[8].

Characterization: Confirm the identity and purity of the final product using *H NMR, 3C NMR,
and Mass Spectrometry. A purity of 298% is typically achieved[2][3].

Spectroscopic Validation

Spectroscopic analysis provides the definitive structural confirmation of the synthesized
molecule.

* 1H NMR Spectroscopy: The proton NMR spectrum is a key tool for verification. The expected
signals for N,N-Dipropylaniline (in CDCIs) include a triplet for the terminal methyl (-CH3)
protons around 0.9 ppm, a multiplet for the central methylene (-CHz-) protons around 1.6

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.tcichemicals.com/OP/en/p/D1941
https://www.calpaclab.com/n-n-dipropylaniline-min-98-gc-100-ml/ala-n159178-100ml
https://labproinc.com/products/nn-dipropylaniline-25ml-d1941-25ml
https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ppm, a triplet for the methylene protons adjacent to the nitrogen (N-CH2-) around 3.2 ppm,
and multiplets for the aromatic protons between 6.5 and 7.3 ppm[9].

o Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) will show a molecular ion
peak (M*) at m/z = 177, corresponding to the molecular weight of the compound[9]. The
fragmentation pattern provides further structural confirmation, with a characteristic base peak
at m/z = 148, resulting from the loss of an ethyl group (CzH5s)[9].

Applications in Research and Drug Development

N,N-Dialkylanilines are important intermediates in the synthesis of various functional materials
and bioactive molecules.

¢ Dye Synthesis: They are common precursors for triarylmethane dyes, where the tertiary
amine acts as a powerful auxochrome.

o Pharmaceutical Intermediates: The N,N-dipropylaniline moiety can be found in the structure
of certain active pharmaceutical ingredients (APIs) or used as a starting material for more
complex heterocyclic systems. For example, related structures are used in the synthesis of
compounds investigated for various therapeutic effects.

o Organic Catalysis: Tertiary amines can act as organic bases or catalysts in a variety of
chemical transformations.

o Precursor for Herbicides: Related N-alkylated aniline derivatives are key intermediates in the
synthesis of agricultural chemicals, such as the herbicide pretilachlor[10].

The workflow for utilizing N,N-Dipropylaniline as a synthetic intermediate is visualized below.

X X Synthetic Transformation
Starting Material Target Molecule

Introduce il
N,N-Dipropylaniline Electrophile A Ele_ctg)pt?H[C : Form C-C bond Functionalized Intermediate
(Purity 298%) HTES SN oSTTie (e.g., p-dialkylaminobenzaldehyde)
- (e.g., Vilsmeier-Haack) !
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Caption: Workflow for synthetic utilization of N,N-Dipropylaniline.

Safety, Handling, and Storage

Proper handling of N,N-Dipropylaniline is essential for laboratory safety. The compound is
classified as hazardous.

GHS Hazard Classification

According to the Globally Harmonized System (GHS), N,N-Dipropylaniline presents the
following hazards:

o Skin Irritation (Category 2): Causes skin irritation[5][8].
» Serious Eye Irritation (Category 2): Causes serious eye irritation[5][8].

e The related compound, dipropylamine, is listed as causing severe skin burns and eye
damage, being harmful if swallowed, and toxic if inhaled[11]. Similar precautions should be
taken.

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within
a chemical fume hood[11].

o Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat[11].

o Handling Procedures: Avoid breathing vapors or mist. Prevent contact with skin and eyes.
Wash hands thoroughly after handling[11].

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place[11].

 Inert Atmosphere: Due to its air sensitivity, it is recommended to store N,N-Dipropylaniline
under an inert gas like argon or nitrogen to maintain its quality.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyldipropylamine
https://www.tcichemicals.com/OP/en/p/D1941
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyldipropylamine
https://www.tcichemicals.com/OP/en/p/D1941
https://www.fishersci.com/store/msds?partNumber=AC117492500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117492500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117492500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117492500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117492500&countryCode=US&language=en
https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

N,N-Dipropylaniline is a foundational chemical intermediate with well-defined properties. Its
molecular formula (C12H19N) and molecular weight (177.29 g/mol ) are the starting points for its
use in quantitative chemical synthesis. Mastery of its synthesis, purification, and spectroscopic
characterization, combined with a rigorous adherence to safety protocols, enables researchers
and drug development professionals to effectively and safely leverage this compound in the
creation of novel and valuable molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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